N1-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-N2-(furan-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-N-(furan-2-ylmethyl)oxamide
• InChI: InChI=1S/C18H18N2O4S/c1-18(23,15-9-12-5-2-3-7-14(12)25-15)11-20-17(22)16(21)19-10-13-6-4-8-24-13/h2-9,23H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: ACDYHAGTZCUKDR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NCC1=CC=CO1)(C2=CC3=CC=CC=C3S2)O
• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol

Description

Benzo[b]thiophene is an aromatic organic compound with a molecular formula C8H6S. It is a constituent of petroleum-related deposits such as lignite tar. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen.

Synthesis Analysis

Most syntheses of benzothiophene create substituted benzothiophenes as a precursor to further reactions. An example is the reaction of an alkyne-substituted 2-bromobenzene with either sodium sulfide or potassium sulfide to form benzothiophene with an alkyl substitution at position 2.

Molecular Structure Analysis

Benzothiophene is a five-membered heteroaromatic compound containing a sulfur atom. It is considered to be a structural alert with formula C4H4S. Furan is a five-membered ring made up of one oxygen atom and four carbon atoms.

Chemical Reactions Analysis

Rates of cleavage of RCHSiMe by 2.00-NaOMe in MeOH or MeOD at 50 °C have been determined for R = furan-2-yl, 2-thienyl, benzo[]furan-2-yl, and benzo[]thiophen-2-yl.

Physical And Chemical Properties Analysis

Benzothiophene has a molecular mass of 134.20 g·mol−1, a density of 1.15 g/cm3, a melting point of 32 °C, and a boiling point of 221 °C.

Scientific Research Applications

Antimicrobial Properties

• Benzothiophene derivatives have been synthesized and evaluated for their antimicrobial properties. .
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Antioxidant Capacity

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Drug Discovery

• Heteroaromatic compounds, including benzothiophenes, play crucial roles in drug discovery. .

Medicinal Chemistry

• Benzothiophenes and related derivatives have been employed in pharmaceuticals. .

Biological Effects

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Potassium Channel Modulation

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Mechanism of Action

While the specific mechanism of action for your compound is not available, benzothiophene derivatives have been found to display high antibacterial activity against S. aureus.